Cas no 68703-51-5 (5-O-tert-Butyldimethylsilyl-2,3-O-isopropylidene-D-ribose)

• Product Name: 5-O-tert-Butyldimethylsilyl-2,3-O-isopropylidene-D-ribose
• CAS No: 68703-51-5
• MF: C₁₄H₂₈O₅Si
• MW: 304.454626083374
• MDL: MFCD01075716
• CID: 58847
• PubChem ID: 10892062
• Update Time: 2025-06-08

5-O-tert-Butyldimethylsilyl-2,3-O-isopropylidene-D-ribose Chemical and Physical Properties

Names and Identifiers

• 5-O-tert-Butyldimethylsilyl-2,3-O-isopropylidene-alpha,beta-D-ribofuranose
• 5-O-((1,1-Dimethylethyl)dimethylsilyl)-2,3-O-(1-methylethylidene)-D-ribose
• 5-O-(tert-Butyldimethylsilyl)-2,3-O-isopropylidene-D-ribofuranose
• 5-O-(tert-Butyldimethylsilyl)-2,3-O-isoproylidene-D-ribofuranose
• 5-O-TERT-BUTYLDIMETHYLSILYL-2,3-O-ISOPROPYLIDENE-ALPHA,BETA-
• 5-O-tert-Butyldimethylsilyl-2,3-O-isopropylidene-D-ribose
• 5-O-tert-ButyldiMethylsilyl-2,3-O-isopropylidene-^a,^b-D-ribofuranose
• 5-O-tert-butyldimethylsilyl-2,3-O-isopropylidene-D-ribofuranose
• SCHEMBL1739854
• (3aR,6R,6aR)-6-[[tert-butyl(dimethyl)silyl]oxymethyl]-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-ol
• AKOS037643922
• CS-0197637
• MFCD01075716
• 5-O-Tert-Butyldiphenylsilyl-23-O-Isopropylidene-Alphabeta-D-Ribofuranose
• (3aR,6R,6aR)-6-(((tert-Butyldimethylsilyl)oxy)methyl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-ol
• W-201218
• 68703-51-5
• AS-40612
• (3AR,6R,6AR)-6-{[(TERT-BUTYLDIMETHYLSILYL)OXY]METHYL}-2,2-DIMETHYL-TETRAHYDROFURO[3,4-D][1,3]DIOXOL-4-OL
• 217309-46-1

• MDL： MFCD01075716
• Inchi： 1S/C14H28O5Si/c1-13(2,3)20(6,7)16-8-9-10-11(12(15)17-9)19-14(4,5)18-10/h9-12,15H,8H2,1-7H3/t9-,10-,11-,12?/m1/s1
• InChI Key： JJLRGSYXWAKGJM-KBIHSYGRSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC[C@@H]1[C@@H]2[C@H](C(O)O1)OC(C)(C)O2

Computed Properties

• Exact Mass: 304.17100
• Monoisotopic Mass: 304.17060052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Color/Form: White crystals.
• Density: 1.036
• Melting Point: 50-51°C
• Boiling Point: 100-102°C/1 mm
• Flash Point: 178.3°C
• Refractive Index: 1.455
• Solubility: Soluble in dichloromethane and ethyl acetate.
• PSA: 57.15000
• LogP: 2.24550
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

5-O-tert-Butyldimethylsilyl-2,3-O-isopropylidene-D-ribose Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 5-O-tert-Butyldimethylsilyl-2,3-O-isopropylidene-D-ribose

Introduction to 5-O-tert-Butyldimethylsilyl-2,3-O-isopropylidene-D-ribose (CAS No. 68703-51-5)

5-O-tert-Butyldimethylsilyl-2,3-O-isopropylidene-D-ribose, with the chemical identifier CAS No. 68703-51-5, is a specialized glycoside derivative that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various nucleoside analogs and glycosidically modified molecules, which are pivotal in the development of novel therapeutic agents. The unique structural features of this compound, including the presence of a tert-butyldimethylsilyl (TBS) protecting group on the 5-OH position and an isopropylidene acetal at the 2,3-O positions, make it an invaluable tool for chemists working in medicinal chemistry and biotechnology.

The TBS protecting group is particularly significant as it provides stability to the ribose moiety under various reaction conditions, facilitating its use in multi-step synthetic pathways without premature degradation. This stability is essential when constructing complex molecular architectures, where selective protection and deprotection steps are often required. The isopropylidene acetal functionality enhances solubility in non-polar solvents while also protecting the anomeric hydroxyl group, making it a versatile building block for further derivatization.

In recent years, there has been a surge in research focused on developing new antiviral and anticancer agents that mimic or inhibit natural nucleoside metabolism. 5-O-tert-Butyldimethylsilyl-2,3-O-isopropylidene-D-ribose plays a central role in these efforts due to its ability to serve as a precursor for nucleoside analogs that target viral polymerases or kinases. For instance, derivatives of this compound have been explored as inhibitors of RNA-dependent RNA polymerases in viruses such as influenza and SARS-CoV-2. The structural rigidity provided by the TBS group ensures that any modifications made downstream do not disrupt the core scaffold, allowing for precise tuning of biological activity.

The pharmaceutical industry has also leveraged this compound in the development of glycosylation strategies for protein-based therapeutics. Glycosylation is a critical post-translational modification that influences protein folding, stability, and immunogenicity. By using 5-O-tert-Butyldimethylsilyl-2,3-O-isopropylidene-D-ribose as a starting material, researchers can introduce tailored carbohydrate moieties onto biologics, enhancing their pharmacokinetic properties. Recent advances in glycoengineering have demonstrated that well-designed sugar mimics can improve drug efficacy by modulating receptor binding or immune responses.

From a synthetic chemistry perspective, this compound exemplifies the importance of protecting group strategies in complex molecule construction. The interplay between the TBS group and the isopropylidene acetal allows for selective functionalization at other positions on the ribose ring while maintaining overall structural integrity. This level of control is particularly valuable when synthesizing natural product analogs or probes for enzyme mechanism studies. Techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm the structural integrity of intermediates derived from this compound.

The demand for high-purity 5-O-tert-Butyldimethylsilyl-2,3-O-isopropylidene-D-ribose has driven innovations in synthetic methodologies aimed at improving yield and scalability. Continuous flow chemistry has emerged as a promising approach for producing this intermediate efficiently while minimizing waste. Such green chemistry practices align with broader industry trends toward sustainable manufacturing processes. Additionally, computational modeling tools have been employed to predict optimal reaction conditions, further streamlining production workflows.

Biologically speaking, modified riboses are not only relevant in antiviral contexts but also play roles in metabolic pathways associated with neurodegenerative diseases and cancer. For example, certain nucleoside analogs derived from this scaffold have shown promise in preclinical studies as inhibitors of enzymes involved in DNA repair or cell proliferation. The ability to precisely modify sugar moieties allows researchers to fine-tune interactions with biological targets without compromising core structural features essential for activity.

The future direction of research involving 5-O-tert-Butyldimethylsilyl-2,3-O-isopropylidene-D-ribose is likely to be shaped by advancements in precision medicine and targeted therapy strategies. As our understanding of disease mechanisms at the molecular level deepens, so too will our capacity to design molecules that selectively modulate specific biological processes. This compound remains a cornerstone in efforts to develop next-generation therapeutics that address unmet medical needs with greater efficacy and fewer side effects.